Cas no 2621937-98-0 (3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel-)

• Product Name: 3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel-
• CAS No: 2621937-98-0
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5223914
• PubChem ID: 154705644
• Update Time: 2024-11-05

3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel-
• rel-(1R,5R,6R)-tert-butyl 6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• tert-butyl endo-6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• F89301
• tert-Butyl (1R,5R,6R)-6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• SCHEMBL26197651
• 2306247-85-6
• PS-16035
• CS-0371932
• tert-Butyl rel-(1R,5R,6R)-6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• 2621937-98-0
• F89052

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-7-4-9(14)8(13)6-12-5-7/h7-9,12,14H,4-6H2,1-3H3/t7-,8-,9-/m1/s1
• InChI Key： CYRPCDFWLJRNBX-IWSPIJDZSA-N
• SMILES： [C@@]12([H])N(C(OC(C)(C)C)=O)[C@@]([H])([C@H](O)C1)CNC2

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.8Ų